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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of the ENOX1 Inhibitor, VJ115.

This document provides critical safety and logistical information for the handling of VJ115
(CAS: 929256-79-1), a potent small molecule inhibitor of ENOX1 (NADH oxidase) utilized in

cancer and vasculature research.[1][2] Given that VJ115 is intended for laboratory research

use only and is not for human or veterinary use, adherence to strict safety protocols is

paramount.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of VJ115 is provided in the table below

for easy reference.
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Property Value

IUPAC Name
(2Z)-2-[(1-benzylindol-3-yl)methylidene]-1-

azabicyclo[2.2.2]octan-3-ol

Molecular Formula C23H24N2O

Molecular Weight 344.45 g/mol

Appearance Solid powder

CAS Number 929256-79-1

Primary Target ENOX1 (NADH oxidase)

IC50 10 µM for ENOX1

Source: Benchchem[1], ProbeChem[2]

Personal Protective Equipment (PPE) and Handling
Due to the absence of a formal Safety Data Sheet (SDS), VJ115 should be handled with the

utmost caution, treating it as a potentially hazardous substance. The following PPE and

handling procedures are mandatory to minimize exposure risk.

Recommended Personal Protective Equipment
PPE Category Specification Rationale

Hand Protection Nitrile gloves
Provides a chemical-resistant

barrier to prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne powder.

Respiratory Protection N95 or higher-rated respirator

Essential when handling the

powder form to prevent

inhalation.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.
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Handling Procedures
Ventilation: All handling of VJ115 powder should be conducted in a certified chemical fume

hood to control airborne exposure.

Weighing: Use a balance with a draft shield within the fume hood.

Solution Preparation: Prepare solutions within the fume hood. Avoid splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling VJ115, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.

Emergency Procedures and Disposal
Emergency Response

Situation Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Flush eyes with water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

a small spill, gently cover with an absorbent

material, then carefully scoop into a sealed

container for disposal. For a large spill, contact

your institution's environmental health and

safety department.
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Disposal Plan
Dispose of VJ115 waste in accordance with all local, state, and federal regulations for chemical

waste.

Solid Waste: Collect all VJ115 powder and contaminated disposable materials (e.g., weigh

boats, pipette tips, gloves) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect all solutions containing VJ115 in a clearly labeled, sealed container for

hazardous liquid waste.

Experimental Protocols and Mechanism of Action
VJ115 functions as a small molecule inhibitor of ENOX1, an NADH oxidase.[1][2] This inhibition

leads to an increase in intracellular NADH levels, which in turn affects various cellular

processes, including cytoskeletal reorganization and angiogenesis.[1][3]

Experimental Workflow: Investigating the Effect of
VJ115 on Endothelial Cells
The following diagram outlines a typical experimental workflow to assess the impact of VJ115
on endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECs).
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Experimental Workflow: VJ115 on Endothelial Cells
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Caption: A typical workflow for studying the effects of VJ115 on endothelial cells.

Signaling Pathway: VJ115 Mechanism of Action
The diagram below illustrates the proposed signaling pathway through which VJ115 exerts its

effects.
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Proposed Signaling Pathway of VJ115
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Caption: VJ115 inhibits ENOX1, leading to downstream effects on angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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